Cas no 71568-54-2 (4-(4-chlorobenzoyl)-1,7-bis(4-chlorophenyl)-3,5-dipyridin-3-yl-heptane-1,7-dione)

• Product Name: 4-(4-chlorobenzoyl)-1,7-bis(4-chlorophenyl)-3,5-dipyridin-3-yl-heptane-1,7-dione
• CAS No: 71568-54-2
• MF: C₃₆H₂₇Cl₃N₂O₃
• MW: 641.970186471939
• CID: 976582
• PubChem ID: 334316
• Update Time: 2025-04-19

4-(4-chlorobenzoyl)-1,7-bis(4-chlorophenyl)-3,5-dipyridin-3-yl-heptane-1,7-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)-1,7-bis(4-chlorophenyl)-3,5-dipyridin-3-yl-heptane-1,7-dione
• NSC339119
• AC1L7F3W
• NSC-339119
• 4-(4-chlorobenzoyl)-1,7-bis(4-chlorophenyl)-3,5-dipyridin-3-ylheptane-1,7-dione
• 4-(4-chloro-benzoyl)-1,7-bis-(4-chloro-phenyl)-3,5-di-pyridin-3-yl-heptane-1,7-dione
• SureCN2680346
• DTXSID50319053
• SCHEMBL2680346
• 4-(4-Chlorobenzoyl)-1,7-bis(4-chlorophenyl)-3,5-di(pyridin-3-yl)heptane-1,7-dione
• 71568-54-2
• DS-014542

• Inchi： 1S/C36H27Cl3N2O3/c37-28-11-5-23(6-12-28)33(42)19-31(26-3-1-17-40-21-26)35(36(44)25-9-15-30(39)16-10-25)32(27-4-2-18-41-22-27)20-34(43)24-7-13-29(38)14-8-24/h1-18,21-22,31-32,35H,19-20H2
• InChI Key： WCKLKMFARYJMQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C(C1C=NC=CC=1)CC(C1C=CC(=CC=1)Cl)=O)C(C1C=NC=CC=1)CC(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 640.10901
• Monoisotopic Mass: 640.108726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 76.99
• LogP: 9.34930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids